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Compound of Interest

Compound Name: 5-Isobutoxy-2-nitro-benzaldehyde
Cat. No.: B1370070
Get Quote
\ J

CAS Registry Number: 154606-15-2 Chemical Formula: C11H13NOa4 Molecular Weight: 223.23
g/mol [1]

Executive Summary

5-Isobutoxy-2-nitrobenzaldehyde is a specialized aromatic intermediate used primarily in the
synthesis of pharmacologically active heterocyclic compounds. Characterized by its electron-
withdrawing nitro group at the ortho position and an electron-donating isobutoxy group at the
meta position (relative to the aldehyde), it serves as a critical "push-pull” building block. This
guide details its physicochemical properties, validated synthesis protocols, and applications in
drug discovery, specifically focusing on its role as a precursor for indole and quinoline
scaffolds.

Physicochemical Specifications

Accurate molecular weight determination is the cornerstone of stoichiometric precision in
organic synthesis. For 5-Isobutoxy-2-nitrobenzaldehyde, the mass profile is as follows:

Molecular Weight & Mass Spectrometry Data
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Property Value Technical Note

Used for molarity calculations

Average Molecular Weight 223.23 g/mol ) ) )

and gravimetric preparation.

Essential for High-Resolution
Monoisotopic Mass 223.084458 Da Mass Spectrometry (HRMS)

identification.

Base peak target in ESI+ or El
Exact Mass 223.08 Da

mass spectra.

C (59.19%), H (5.87%), N
Molecular Formula C11H13NOa

(6.27%), O (28.67%)

Solubility & Stability Profile

 Lipophilicity (LogP): ~2.5 (Predicted). The isobutoxy chain increases lipophilicity compared to
the hydroxy analog, facilitating solubility in organic solvents like Dichloromethane (DCM),
Ethyl Acetate, and Dimethylformamide (DMF).

o Solubility: Insoluble in water; soluble in ethanol, DMSO, and chloroform.

 Stability: Sensitive to light due to the nitro-aldehyde conjugation (potential for photochemical
rearrangement). Store in amber vials under inert atmosphere (N2 or Ar) at 4°C.

Synthesis & Manufacturing Protocol

While direct nitration of 3-isobutoxybenzaldehyde is possible, it often suffers from poor
regioselectivity. The industry-standard, self-validating protocol involves the Williamson Ether
Synthesis starting from the commercially available 5-hydroxy-2-nitrobenzaldehyde. This route
ensures the nitro group is already fixed in the correct position, eliminating isomer separation
issues.

Reaction Scheme

The synthesis proceeds via the nucleophilic substitution of isobutyl bromide by the phenoxide
ion of 5-hydroxy-2-nitrobenzaldehyde.
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Reagents: .
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(MW: 167.12) = K2CO03 (2.0 eq) | Phenoxide Attack o (MW: 223.23)

DMF, 80°C

Click to download full resolution via product page

Figure 1: Synthetic pathway for 5-Isobutoxy-2-nitrobenzaldehyde via Williamson Ether
Synthesis.

Step-by-Step Experimental Protocol

Objective: Synthesize 10.0 g of 5-Isobutoxy-2-nitrobenzaldehyde.
e Preparation:

o Charge a 250 mL round-bottom flask with 5-hydroxy-2-nitrobenzaldehyde (7.5 g, 44.9

mmol).
o Add anhydrous Dimethylformamide (DMF) (75 mL). Stir until fully dissolved.

o Add Potassium Carbonate (K2COs) (12.4 g, 89.8 mmol, 2.0 eq). The suspension will turn
bright yellow/orange due to phenoxide formation.

» Alkylation:
o Add 1-Bromo-2-methylpropane (Isobutyl bromide) (7.3 mL, 67.3 mmol, 1.5 eq) dropwise.

o Heat the reaction mixture to 80°C under a nitrogen atmosphere. Monitor by TLC (30%
EtOAc/Hexane) or LC-MS.

o Checkpoint: Reaction is typically complete within 4—-6 hours. Look for the disappearance of
the starting phenol peak (MW 167).

o Workup:

o Cool to room temperature.[2] Pour the mixture into Ice Water (300 mL). The product
should precipitate.
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o If solid forms: Filter, wash with water, and dry.[3]

o If oil forms: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with Brine (2
x 100 mL) to remove DMF. Dry over Na=SO4 and concentrate in vacuo.

o Purification:

o Recrystallize from Ethanol/Hexane or purify via Flash Column Chromatography (SiOz,
Gradient 0-20% EtOAc in Hexanes).

o Yield Expectation: 85-95% (approx. 8.5 - 9.5 g).

Analytical Characterization

To validate the identity and purity of the synthesized compound, compare experimental data
against these reference standards.

IH-NMR Interpretation (CDCls, 400 MHZz)
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Spectroscopic Validation Workflow

The following logic gate ensures the compound meets drug discovery standards (Purity >95%).
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Figure 2: Analytical quality control workflow.

Applications in Drug Development

5-Isobutoxy-2-nitrobenzaldehyde is not merely an end-product but a versatile divergent
intermediate. Its structural features allow it to serve as a precursor for several privileged
medicinal scaffolds.

A. Indole Synthesis (Reductive Cyclization)

The ortho-nitrobenzaldehyde motif is the classic substrate for the Baeyer-Emmerling or
Cadogan-Sundberg indole syntheses.

e Mechanism: Condensation with a nitroalkane or enolate followed by reductive cyclization
(using Fe/AcOH or SnCl2) yields 5-isobutoxy-indoles.

o Relevance: 5-Alkoxyindoles are potent serotonin receptor modulators (e.g., 5-HT agonists).
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B. Quinoline Scaffolds

Reduction of the nitro group to an amine (2-amino-5-isobutoxybenzaldehyde) followed by
Friedlander condensation with ketones produces substituted quinolines.

e Relevance: Used in the development of antimalarials and kinase inhibitors where the
isobutoxy group provides a hydrophobic anchor in the binding pocket.

C. Schiff Base Ligands

Reaction with primary amines yields Schiff bases (imines), which are widely screened for
antifungal and antibacterial activity (as noted in hydrazone studies).[7]

Safety & Handling (MSDS Summary)

e Hazards: Nitro compounds can be explosive if heated under confinement. The aldehyde is a
potential skin sensitizer.

e GHS Classification: Warning.[8] H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

o Storage: Keep cold (2-8°C). The aldehyde group is prone to oxidation to the carboxylic acid
(5-isobutoxy-2-nitrobenzoic acid) upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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